molecular formula C22H21N5O3 B2521221 2-[2-(4-ethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-(4-methoxyphenyl)acetamide CAS No. 1291833-04-9

2-[2-(4-ethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-(4-methoxyphenyl)acetamide

Cat. No. B2521221
CAS RN: 1291833-04-9
M. Wt: 403.442
InChI Key: CFBPGXVUAIKZIW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[2-(4-ethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C22H21N5O3 and its molecular weight is 403.442. The purity is usually 95%.
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Scientific Research Applications

Insecticidal Applications

  • Synthesis and Insecticidal Assessment : A study involved the synthesis of various heterocycles, including pyrazolo[1,5-d][1,2,4]triazin derivatives, assessed for insecticidal activity against the cotton leafworm, Spodoptera littoralis. This research demonstrates the potential of such compounds in developing new insecticidal agents (A. Fadda et al., 2017).

Coordination Complexes and Antioxidant Activity

  • Novel Coordination Complexes : Novel pyrazole-acetamide derivatives were synthesized and characterized for their antioxidant activity. Such studies highlight the utility of these compounds in understanding the effect of molecular structure on antioxidant properties and their potential therapeutic applications (K. Chkirate et al., 2019).

Fatty Acid Synthesis Inhibition

  • Chloroacetamide Inhibition of Fatty Acid Synthesis : Research into chloroacetamide derivatives, which share structural similarities with the queried compound, focused on their ability to inhibit fatty acid synthesis in algae, suggesting potential applications in studying metabolic pathways and developing herbicidal strategies (H. Weisshaar & P. Böger, 1989).

Anticonvulsant Drug Development

  • Key Intermediate for β-Lactam Antibiotics : The synthesis of a key intermediate for the production of β-lactam antibiotics showcases the application of related compounds in pharmaceutical manufacturing, underscoring the importance of such compounds in developing new medications (G. Cainelli et al., 1998).

Computational and Pharmacological Evaluation

  • Toxicity Assessment and Tumor Inhibition : Computational and pharmacological evaluations of heterocyclic compounds, including oxadiazole and pyrazoles, for toxicity assessment, tumor inhibition, and antioxidant potential highlight the broad spectrum of biological activities these compounds can exhibit and their potential in drug discovery (M. Faheem, 2018).

properties

IUPAC Name

2-[2-(4-ethylphenyl)-4-oxo-1,2,3,3a-tetrahydropyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-(4-methoxyphenyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H25N5O3/c1-3-15-4-6-16(7-5-15)19-12-20-22(29)26(23-14-27(20)25-19)13-21(28)24-17-8-10-18(30-2)11-9-17/h4-11,14,19-20,25H,3,12-13H2,1-2H3,(H,24,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DRYQWLHELCQPSW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC=C(C=C1)C2CC3C(=O)N(N=CN3N2)CC(=O)NC4=CC=C(C=C4)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H25N5O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

407.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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